N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C14H21N3S/c1-11-4-5-12(2)13(10-11)15-14(18)17-8-6-16(3)7-9-17/h4-5,10H,6-9H2,1-3H3,(H,15,18)
• InChI Key: VWTDJNZLVOLSNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)N2CCN(CC2)C
• Molecular Formula: C14H21N3S
• Molecular Weight: 263.40 g/mol

Description

N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide, also known as DMPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a feed additive in animal husbandry. DMPT is a synthetic compound that belongs to the class of piperazinecarbothioamides. It is known for its ability to enhance the growth performance of livestock, increase their feed intake, and improve their overall health.

Mechanism of Action

N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide works by stimulating the release of appetite-regulating hormones such as neuropeptide Y and ghrelin in the animals. This leads to an increase in feed intake and subsequently, improved growth performance. N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide also activates the hypothalamus-pituitary-adrenal axis, which plays a critical role in regulating the immune system. This results in an enhanced immune response in animals.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has been found to have a number of biochemical and physiological effects on animals. It has been shown to increase the levels of growth hormone and insulin-like growth factor-1, which are critical for growth and development. N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide also increases the levels of digestive enzymes such as trypsin and lipase, which aid in the digestion and absorption of nutrients. Additionally, N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has been found to reduce the levels of stress hormones such as cortisol, which can have a negative impact on animal health.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive compared to other feed additives. However, N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has some limitations as well. It has a narrow therapeutic window, meaning that it must be administered in precise doses to avoid adverse effects. Additionally, the effects of N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide can vary depending on the animal species, age, and health status.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide. One area of interest is the potential use of N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide in aquaculture. Studies have shown that N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide can enhance the growth performance of fish and improve their resistance to disease. Another area of interest is the development of new synthetic compounds that have similar or improved effects compared to N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide. Additionally, further research is needed to understand the long-term effects of N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide on animal health and the environment.

Synthesis Methods

N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide is synthesized by reacting 2,5-dimethylphenyl hydrazine with methyl isothiocyanate in the presence of a solvent such as ethanol or methanol. The reaction is carried out at a temperature of around 60-80°C for several hours until the desired product is obtained. The resulting N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has been extensively studied for its potential applications in animal husbandry. It is commonly used as a feed additive for livestock such as pigs, chickens, and fish. N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has been shown to increase the feed intake of animals, improve their growth performance, and enhance their immune system. Additionally, N-(2,5-dimethylphenyl)-4-methyl-1-piperazinecarbothioamide has been found to reduce the environmental pollution caused by animal waste by decreasing the amount of nitrogen and phosphorus excreted in their feces.